molecular formula C12H9ClINO2 B1601139 4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester CAS No. 206257-60-5

4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester

Cat. No. B1601139
CAS RN: 206257-60-5
M. Wt: 361.56 g/mol
InChI Key: PJJMPIMYGDXLRF-UHFFFAOYSA-N
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Description

The compound “4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester” is a derivative of quinoline, a type of heterocyclic compound. It contains a quinoline core structure, which is a bicyclic molecule with a benzene ring fused to a pyridine ring . This compound has a chlorine atom at the 4th position, an iodine atom at the 6th position, and a carboxylic acid ethyl ester group at the 3rd position of the quinoline structure .


Molecular Structure Analysis

The molecular structure of “4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester” is characterized by the presence of a quinoline core, with a chlorine atom, an iodine atom, and a carboxylic acid ethyl ester group attached at specific positions . The exact structure can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry, but specific details are not available in the retrieved resources.

Scientific Research Applications

Organic Synthesis Building Block

This compound serves as a versatile building block in organic synthesis. It can undergo various chemical transformations, such as the Williamson ether synthesis, to produce a range of 2,4-bis(aroxymethyl)quinoline-3-carboxylic acids . These acids are valuable intermediates for further chemical modifications and can lead to the synthesis of complex molecules with potential biological activity.

Suzuki–Miyaura Cross-Coupling

In the field of transition metal-catalyzed reactions, this quinoline derivative is a potential candidate for the Suzuki–Miyaura cross-coupling process . This reaction is pivotal for forming carbon-carbon bonds, which is a fundamental step in the construction of various pharmaceuticals and organic materials.

Antitubercular Agents

Quinoline derivatives, including the 4-Chloro-6-iodo variant, have been explored for their antitubercular properties . The structural motif of quinoline is often incorporated into compounds that are active against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.

Anti-proliferative Activity

Research has indicated that quinoline carboxamides, related to the compound , exhibit anti-proliferative effects . This suggests potential applications in cancer research, where these compounds could be used to inhibit the growth of cancer cells.

Tyrosine Kinase Inhibition

Tyrosine kinases are enzymes that play a crucial role in signal transduction pathways, and their inhibition is a targeted approach in cancer therapy. Quinoline derivatives have been identified as tyrosine kinase inhibitors, providing a pathway for the development of new anticancer drugs .

Anti-inflammatory Potential

The anti-inflammatory potential of quinoline carboxamides has been demonstrated through their activity as cannabinoid receptor 2 ligands . This application is significant in the development of treatments for inflammatory diseases.

In-silico Anti-cancer Lead Identification

In-silico studies have utilized the quinoline scaffold to identify promising leads for anti-cancer drugs . The computational approach allows for the rapid screening of potential drug candidates, accelerating the drug discovery process.

Pharmacological Studies

Iodoquinolines, such as 4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester, are used as chemical probes in pharmacological studies . They serve as versatile intermediates for developing more complex quinoline derivatives, which can be evaluated for various pharmacological activities.

properties

IUPAC Name

ethyl 4-chloro-6-iodoquinoline-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9ClINO2/c1-2-17-12(16)9-6-15-10-4-3-7(14)5-8(10)11(9)13/h3-6H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJJMPIMYGDXLRF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9ClINO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20476546
Record name ethyl 6-iodo-4-chloro-3-quinolinecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20476546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

361.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester

CAS RN

206257-60-5
Record name ethyl 6-iodo-4-chloro-3-quinolinecarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20476546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 6-iodo-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (56 g, 0.16 mol) in phosphorus oxychloride (180 mL) was refluxed under N2 for 14 h. After cooling, the solvent was removed by rotary evaporator and then by the oil pump. Sat. sodium bicarbonate (200 mL) was slowly added. The solid was collected by filtration, washed with sat. sodium bicarbonate, water and dried to obtain 4-chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester (58 g, 98%) as a yellow solid.
Quantity
56 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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